Cas no 510762-55-7 (N-cyclopentyl-6-imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide)

• Product Name: N-cyclopentyl-6-imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• CAS No: 510762-55-7
• MF: C₂₁H₂₅N₅O₃
• MW: 395.454904317856
• CID: 3052185
• PubChem ID: 3151423
• Update Time: 2025-04-21

N-cyclopentyl-6-imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7217220549
• N-cyclopentyl-2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
• N-cyclopentyl-6-imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Oprea1_857462
• STK703680
• AB00802770-01
• F1525-0275
• N-Cyclopentyl-2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido(1,2-A:2,3-D)pyrimidine-3-carboxamide
• SR-01000908813-1
• Z57783752
• 645-349-5
• N-CYCLOPENTYL-2-IMINO-1-(2-METHOXYETHYL)-10-METHYL-5-OXO-1,5-DIHYDRO-2H-DIPYRIDO[1,2-A:2,3-D]PYRIMIDINE-3-CARBOXAMIDE
• N-cyclopentyl-2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
• 510762-55-7
• AKOS000528812
• SR-01000908813
• N-cyclopentyl-6-imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Inchi： 1S/C21H25N5O3/c1-13-6-5-9-26-18(13)24-19-16(21(26)28)12-15(17(22)25(19)10-11-29-2)20(27)23-14-7-3-4-8-14/h5-6,9,12,14,22H,3-4,7-8,10-11H2,1-2H3,(H,23,27)
• InChI Key： CYHHNVSXQOPLRU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C(N3C=CC=C(C)C3=NC=2N(CCOC)C1=N)=O)NC1CCCC1

Computed Properties

• Exact Mass: 395.19573968Da
• Monoisotopic Mass: 395.19573968Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.1Ų